6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide

• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol
• IUPAC Name: 6-chloro-N-[4,5-dimethyl-3-(4-methylphenyl)sulfonyl-1-propylpyrrol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H24ClN3O3S/c1-5-12-26-16(4)15(3)20(30(28,29)18-9-6-14(2)7-10-18)21(26)25-22(27)17-8-11-19(23)24-13-17/h6-11,13H,5,12H2,1-4H3,(H,25,27)
• InChI Key: PZDMFRIZQNOCRS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C(=C1NC(=O)C2=CN=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)C)C)C

Description

This compound is a pyridine-3-carboxamide derivative featuring a 6-chloro substituent on the pyridine core and a complex pyrrole-based side chain. The pyrrole moiety is substituted with 4,5-dimethyl groups, a 1-propyl chain, and a 4-methylphenylsulfonyl group at position 2. The compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where sulfonamide and carboxamide functionalities are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through a Paal-Knorr reaction, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine.

Introduction of the Sulfonyl Group: The sulfonyl group can be introduced via sulfonylation, where the pyrrole ring reacts with a sulfonyl chloride in the presence of a base.

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a Hantzsch pyridine synthesis, involving the condensation of an aldehyde, a β-keto ester, and ammonia.

Coupling of the Rings: The final step involves coupling the pyrrole and pyridine rings through a Suzuki-Miyaura cross-coupling reaction, using a palladium catalyst and a boronic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and automated synthesis can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and sulfonyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their function. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The compound belongs to a class of heterocyclic carboxamides with modifications tailored for specific bioactivity. Below is a comparative analysis with structurally related analogs:

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Synthetic Route
6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide (Target)	Pyridine-pyrrole hybrid	6-Cl, 4,5-dimethyl-pyrrole, 4-methylphenylsulfonyl, 1-propyl	~495.0 (estimated)	Likely involves coupling of pyridine-3-carboxylic acid with modified pyrrole
6-chloro-2-(4-fluorophenyl)-N-methyl-5-(3-((1-(pyrimidin-2-yl)cyclopropyl)carbamoyl)phenyl)furo[2,3-b]pyridine-3-carboxamide ()	Furo[2,3-b]pyridine	6-Cl, 4-fluorophenyl, furopyridine core, pyrimidin-2-yl cyclopropane carbamoyl	586.0 (reported)	Multi-step synthesis using HATU-mediated coupling
N-(4-sulfamoylphenyl)pyridine-3-carboxamide	Pyridine	4-sulfamoylphenyl, no halogen	277.3	Direct amidation of pyridine-3-carboxylic acid

Key Findings:

The furopyridine analog () incorporates a fused furan ring, which may improve metabolic stability but reduces synthetic accessibility due to its complex core .

Synthetic Complexity :

• The target compound’s pyrrole sulfonyl group requires multi-step functionalization, contrasting with simpler pyridine carboxamides synthesized via single-step amidation.
• Both the target and the furopyridine analog () employ coupling reagents like HATU or analogs, underscoring the reliance on modern peptide chemistry for complex heterocycles .

Crystallographic Insights :

• Structural determination of such compounds often relies on programs like SHELX, which enable precise refinement of sulfonyl and carboxamide conformations . For example, SHELXL’s robust handling of twinned data is critical for resolving steric clashes in bulky derivatives like the target compound .

Limitations and Opportunities:

• Further studies using computational tools (e.g., docking simulations) paired with SHELX-refined crystallographic data could optimize substituent geometry for enhanced binding .

Biological Activity

6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide is a complex organic compound with significant potential in medicinal chemistry. Its structure includes a chloro group, a pyridine ring, and a sulfonamide moiety, contributing to its unique chemical properties and biological activities. This article explores its biological activity, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C22H24ClN3O3S
• Molecular Weight : 446.0 g/mol
• CAS Number : 1010873-79-6

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within the body. It may inhibit or activate specific enzymes and receptors, influencing several biological pathways. The sulfonamide group is known to participate in diverse biochemical reactions, enhancing the compound's potential therapeutic applications.

Anticancer Activity

Research indicates that compounds similar to 6-chloro-N-{4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-propyl-1H-pyrrol-2-yl}pyridine-3-carboxamide exhibit promising anticancer properties. For instance:

• Cytotoxicity Studies : A related compound demonstrated significant cytotoxic effects on various cancer cell lines, with an IC50 value of 49.85 μM against A549 cells .
• Mechanisms : The mechanism of action may involve the induction of apoptosis and inhibition of cell proliferation through interference with cell cycle regulation.

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties:

• In Vitro Studies : Similar sulfonamide derivatives have shown effective antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 μg/mL .

Data Table: Biological Activity Overview

Activity Type	Target/Pathway	IC50/MIC Value	Reference
Anticancer	A549 Cell Line	49.85 μM
Antibacterial	Staphylococcus aureus	MIC = 3.12 μg/mL
Antibacterial	Escherichia coli	MIC = 12.5 μg/mL

Case Study 1: Anticancer Efficacy

A study evaluated the efficacy of a related pyrazole derivative in inhibiting tumor growth in vitro and in vivo models. The compound was found to induce significant apoptosis in cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent .

Case Study 2: Antimicrobial Effectiveness

In another investigation, derivatives of sulfonamides were tested against various bacterial strains. The results indicated that modifications in the sulfonamide moiety could enhance antibacterial potency, suggesting that structural variations can lead to improved therapeutic profiles .